Cas no 1150644-53-3 (6-Ethyl-2-(methylsulfonyl)pyrimidine-4-carboxylic acid)

• Product Name: 6-Ethyl-2-(methylsulfonyl)pyrimidine-4-carboxylic acid
• CAS No: 1150644-53-3
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 1083266
• PubChem ID: 54759244
• Update Time: 2025-04-20

6-Ethyl-2-(methylsulfonyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-(methylsulfonyl)pyrimidine-4-carboxylic acid
• 6-ethyl-2-(methanesulfonyl)pyrimidine-4-carboxylic acid
• 6-ethyl-2-methylsulfonylpyrimidine-4-carboxylic acid
• 1150644-53-3
• SCHEMBL1179309
• BMZZZPQYFFSOGQ-UHFFFAOYSA-N
• DB-060692
• 6-ethyl-2-methanesulfonyl-pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H10N2O4S/c1-3-5-4-6(7(11)12)10-8(9-5)15(2,13)14/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： BMZZZPQYFFSOGQ-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(C(=O)O)=CC(CC)=N1)(=O)=O

Computed Properties

• Exact Mass: 230.03612798g/mol
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų